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Environmental Behavior & Degradation Dynamics

Propaquizafop's behavior in the environment is defined by how quickly it breaks down (degradation) and

how little it moves in the soil.

Property

Findings for Propaquizafop

Experimental Context

Soil Degradation
Half-life (T1/2)

Soil Adsorption

Varies by soil: 1.41 to 7.75 days [1].

46.98% to 57.76% adsorption rate;
best fit by Freundlich and Elovich
models [1].

Laboratory study on five different
Chinese soils; degradation fastest
in LF fluvo-aquic soil and slowest in
BS ginseng soil [1].

Batch equilibrium method,;
adsorption increased with higher
Ca?* concentration [1].

Soil Mobility Low to very low mobility; Rf values: Soil thin-layer chromatography and
0.076-0.123 (thin-layer soil column leaching experiments
chromatography); detected only in top [1].
0-5 cm soil layer (column leaching) [1].
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Property Findings for Propaquizafop Experimental Context

Photodegradation in 22.85 hours (under sunlight) [2]. Laboratory simulation using a 20 W

Water (Half-life)

Residues in
Vegetables

No residues detected in carrot, lettuce,
cauliflower, or onion [3].

low-pressure mercury lamp;
identified five major photoproducts

2].

3],

Field trials in the Czech Repubilic;
samples analyzed by LC-MS/MS

The table below compares the degradation and residue profiles of propaquizafop with other ACCase-

inhibiting herbicides in vegetable crops.

Herbicide

Chemical Group

Residue Findings in
Vegetables

Implication

Propaquizafop

Aryloxyphenoxy-
propionate (FOP)

No residues detected in any
tested vegetables (carrot, onion,
lettuce, cauliflower) [3].

Suitable for low-residue
and baby food
production [3].

Cycloxydim Cyclohexanedione No residues detected in any Suitable for low-residue
(DIM) tested vegetables [3]. and baby food
production [3].
Quizalofop-p Aryloxyphenoxy- Detected in lettuce and Use is crop-
propionate (FOP) cauliflower; not suitable for baby  dependent; not for
food. Residues in carrot and short-season
onion were low [3]. vegetables [3].
Fluazifop-p Aryloxyphenoxy- High initial residues (e.g., 2796 Not suitable for baby
propionate (FOP) ug kgt in cauliflower); slow food; high residue risk
degradation [3]. in vegetables [3].
Haloxyfop-p Aryloxyphenoxy- Degradation dynamics slower Requires careful pre-

propionate (FOP)

than quizalofop but faster than
fluazifop [3].

harvest interval
management [3].
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Detailed Experimental Protocols

To assess the validity of the data, here is a summary of the key methodologies used in the cited studies.

¢ Soil Degradation and Adsorption Experiments [1]: Five soils with varying properties (pH, organic
matter, texture) were used. Soils were fortified with propaquizafop (5 mg L) and shaken for 24
hours to establish adsorption kinetics. For degradation studies, fortified soils were incubated in the
dark at 25°C, with samples extracted and analyzed periodically using high-performance liquid
chromatography (HPLC-UV). Adsorption data was modeled using Freundlich isotherms and Elovich
kinetics.

e Photodegradation in Water [2]: An aqueous solution of propaquizafop was exposed to UV light
from a low-pressure mercury lamp (253.7 nm). The effects of pH, nitrate ions (NOs~), and metal ions
(Fe3t, Cu?+, etc.) were tested. Samples were taken at intervals, and residues were analyzed by
HPLC-UV. The degradation products were identified using Liquid Chromatography-Quadrupole Time-
of-Flight Mass Spectrometry (LC-QTOF-MS).

e Vegetable Residue Field Trials [3]: Small-plot trials were conducted on four vegetables in the Czech
Republic. The maximum registered rate of propaquizafop was applied post-emergence. Edible parts
of the plants (e.g., carrot roots, lettuce leaves) were sampled multiple times during the growing
season. Residues were extracted and quantified using a validated multiresidue method by LC-
MS/MS.

Herbicide Degradation Pathway & Resistance

The following diagram illustrates the relationship between different ACCase-inhibitor herbicides, their

degradation, and the emergence of resistance, which is a key consideration for their long-term usability.
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Diagram 1: Relationships among ACCase-inhibiting herbicides, showing propaquizafop as a metabolite of

quizalofop and its position within the cross-resistance landscape [4] [5].

Key Insights for Professionals

¢ Low Residue Profile: Propaquizafop and cycloxydim stand out as herbicides that left no
detectable residues in multiple vegetable crops, making them excellent candidates for integrated
pest management programs targeting low-residue and "baby food" production [3].

¢ Rapid Soil Degradation: Its short half-life in many soils (as little as 1.41 days) indicates it is a
readily degradable pesticide, reducing the risk of long-term soil accumulation and carryover to
subsequent crops [1].

e Managing Resistance: Be aware that cross-resistance between different chemical classes of
ACCase inhibitors (FOPs, DENs, DIMs) is a documented reality [5]. Propaquizafop's effectiveness
can be compromised in wild oat populations that have developed resistance to other ACCase
herbicides, necessitating robust resistance management strategies.
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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